Cas no 40106-18-1 (2-Amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododecabthiophene-3-carboxamide)

• Product name: 2-Amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododecabthiophene-3-carboxamide
• CAS No: 40106-18-1
• MF: C₁₅H₂₄N₂OS
• MW: 280.4289
• MDL: MFCD01993635
• CID: 2952297
• PubChem ID: 2887407

2-Amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododecabthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 14-氨基-13-硫二环[10.3.0]十五-1(12),14-双烯-15-甲酰胺
• CBMicro_032789
• Oprea1_063484
• BBL037388
• STK348751
• 2-Amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododeca[b]thiophene-3-carboxamide
• ALBB-001805
• 40106-18-1
• AKOS000304290
• H21715
• CS-0316010
• MFCD01993635
• BIM-0032851.P001
• CHEMBL1479796
• 2-amino-4H,5H,6H,7H,8H,9H,10H,11H,12H,13H-cyclododeca[b]thiophene-3-carboxamide
• VS-14119
• AK-968/41024518
• 2-amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododeca[b]thiophene-3-carboxamide
• 2-Amino-4,5,6,7,8,9,10,11,12,13-decahydrocyclododecabthiophene-3-carboxamide

• MDL： MFCD01993635
• Inchi： 1S/C15H24N2OS/c16-14(18)13-11-9-7-5-3-1-2-4-6-8-10-12(11)19-15(13)17/h1-10,17H2,(H2,16,18)
• InChI Key： ZWYJGZBVZUJYQE-UHFFFAOYSA-N
• SMILES： S1C(=C(C(N([H])[H])=O)C2=C1C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C2([H])[H])N([H])[H]

Computed Properties

• Exact Mass: 280.16093457Da
• Monoisotopic Mass: 280.16093457Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 97.4